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Compound of Interest

Compound Name: Urea, (p-hydroxyphenethyl)-

Cat. No.: B15482275 Get Quote

Essential Safety and Handling Guide for (p-
hydroxyphenethyl)-urea
This guide provides crucial safety and logistical information for handling (p-hydroxyphenethyl)-

urea in a laboratory setting. It is intended for researchers, scientists, and professionals in drug

development. The following procedures are based on best practices for handling similar urea

compounds and are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling (p-hydroxyphenethyl)-urea, it is imperative to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or safety glasses with

side shields.[1][2]

Hand Protection

Nitrile gloves.[3] Always inspect gloves prior to

use and use proper glove removal technique to

avoid skin contact.

Body Protection
A fully-buttoned lab coat or chemical-resistant

clothing.[1][3]

Respiratory

A NIOSH-approved respirator should be worn

when dusts are generated.[2] For higher dust

concentrations, a P2 mask may be necessary.

[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and the safety of laboratory personnel.

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[4][5]

Ventilation: Work in a well-ventilated area. Use process enclosures or local exhaust

ventilation to control airborne levels.[3]

Handling: Avoid contact with eyes, skin, and clothing.[4] Minimize dust generation and

accumulation.[5] Do not eat, drink, or smoke in the handling area.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep

away from incompatible materials such as strong oxidizing agents.[2][3]

Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.[3]

Disposal Plan
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Proper disposal of (p-hydroxyphenethyl)-urea and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste urea in a sealable, compatible waste container.[3]

Labeling: Attach a completed Dangerous Waste label to the container as soon as waste is

added.[3]

Storage of Waste: Store the waste container away from incompatible materials.[3]

Disposal: When the container is full or no longer in use, complete a Chemical Collection

Request Form and deliver it to the designated Waste Accumulation Area Operator.[3] Do not

let the product enter drains.

Emergency Procedures
In case of accidental exposure, follow these first aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek medical attention if irritation persists.

[1]

Skin Contact: Wash off with soap and plenty of water.[3] Remove contaminated clothing and

wash it before reuse.[5]

Inhalation: Move the exposed individual to fresh air.[2] If breathing is difficult, give oxygen.[5]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

[2] Rinse mouth with water.[2]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling (p-hydroxyphenethyl)-urea

in a laboratory setting, from preparation to disposal.
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Workflow for handling (p-hydroxyphenethyl)-urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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